1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene

• IUPAC Name: 1-bromo-3-(difluoromethyl)-4-fluoro-2-methoxybenzene
• InChI: InChI=1S/C8H6BrF3O/c1-13-7-4(9)2-3-5(10)6(7)8(11)12/h2-3,8H,1H3
• InChI Key: GFDBWRHSUJXOBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1C(F)F)F)Br
• Molecular Formula: C8H6BrF3O
• Molecular Weight: 255.03 g/mol

Description

1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene is an organic compound with a complex structure that includes bromine, fluorine, and methoxy groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene typically involves multiple stepsThe reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactions are carried out under optimized conditions to maximize yield and minimize by-products. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, reducing agents, and catalysts such as palladium or nickel. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted benzene derivatives, while coupling reactions can produce larger, more complex aromatic compounds .

Scientific Research Applications

1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the development of pharmaceuticals and agrochemicals.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene involves its interaction with specific molecular targets and pathways. The bromine and fluorine atoms can participate in various chemical interactions, influencing the compound’s reactivity and biological activity. The methoxy group can also play a role in modulating the compound’s properties .

Comparison with Similar Compounds

Similar Compounds

• 1-Bromo-3-(difluoromethyl)-2-fluorobenzene
• 1-Bromo-3-(difluoromethyl)benzene
• 1-Bromo-3-(difluoromethoxy)benzene

Uniqueness

1-Bromo-3-(difluoromethyl)-4-fluoro-2-methoxy-benzene is unique due to the specific arrangement of its functional groups, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .